Cas no 62365-78-0 (3-Ethynylindole)

3-Ethynylindole is a versatile heterocyclic compound featuring an ethynyl group attached to the indole scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules through cross-coupling reactions such as Sonogashira or click chemistry. Its reactive alkyne functionality enables selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The indole core further enhances its utility in medicinal chemistry, serving as a precursor for biologically active compounds. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its compatibility with diverse reaction conditions underscores its broad synthetic applicability.
3-Ethynylindole structure
3-Ethynylindole structure
Product Name:3-Ethynylindole
CAS No:62365-78-0
MF:C10H7N
MW:141.169282197952
MDL:MFCD00463781
CID:447875
PubChem ID:12344107
Update Time:2025-05-27

3-Ethynylindole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethynyl-1H-indole
    • 1H-Indole, 3-ethynyl-
    • 3-Ethynylindole
    • 3-ETHYNYL-INDOLE
    • UJJFTIBNCODKOS-UHFFFAOYSA-N
    • KM0605
    • AB06167
    • TRA0035927
    • SY008634
    • V6943
    • MDL: MFCD00463781
    • Inchi: 1S/C10H7N/c1-2-8-7-11-10-6-4-3-5-9(8)10/h1,3-7,11H
    • InChI Key: UJJFTIBNCODKOS-UHFFFAOYSA-N
    • SMILES: N1C=C(C#C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 141.05800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • PSA: 15.79000
  • LogP: 2.14920

3-Ethynylindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Ethynylindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E945750-10mg
3-Ethynylindole
62365-78-0
10mg
$ 50.00 2022-06-05
TRC
E945750-50mg
3-Ethynylindole
62365-78-0
50mg
$ 95.00 2022-06-05
TRC
E945750-100mg
3-Ethynylindole
62365-78-0
100mg
$ 135.00 2022-06-05
Chemenu
CM146643-1g
3-Ethynyl-1H-indole
62365-78-0 95%+
1g
$505 2021-08-05
Alichem
A199003929-250mg
3-Ethynylindole
62365-78-0 96%
250mg
$168.57 2023-09-01
Alichem
A199003929-1g
3-Ethynylindole
62365-78-0 96%
1g
$423.31 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E45070-250mg
3-Ethynyl-1H-indole
62365-78-0 97%
250mg
¥2709.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E45070-1g
3-Ethynyl-1H-indole
62365-78-0 97%
1g
¥5859.0 2023-09-08
abcr
AB315698-250 mg
3-Ethynylindole, 95%; .
62365-78-0 95%
250mg
€367.00 2023-04-26
abcr
AB315698-1 g
3-Ethynylindole, 95%; .
62365-78-0 95%
1g
€777.50 2023-04-26
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd